Cas no 1354757-93-9 (methyl 2-(3-(difluoromethoxy)phenyl)acetate(WXFC0595))

• Product Name: methyl 2-(3-(difluoromethoxy)phenyl)acetate(WXFC0595)
• CAS No: 1354757-93-9
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 4589680
• PubChem ID: 96455385
• Update Time: 2025-06-08

methyl 2-(3-(difluoromethoxy)phenyl)acetate(WXFC0595) Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-(difluoromethoxy)phenyl)acetate(WXFC0595)
• methyl 2-(3-(difluoromethoxy)phenyl)acetate
• Benzeneacetic acid, 3-(difluoromethoxy)-, methyl ester

• Inchi： 1S/C10H10F2O3/c1-14-9(13)6-7-3-2-4-8(5-7)15-10(11)12/h2-5,10H,6H2,1H3
• InChI Key： YDFXNVKHHNMHFG-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=CC(OC(F)F)=C1

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on methyl 2-(3-(difluoromethoxy)phenyl)acetate(WXFC0595)

Recent Advances in the Study of Methyl 2-(3-(Difluoromethoxy)phenyl)acetate (WXFC0595) and Related Compounds

In recent years, the compound methyl 2-(3-(difluoromethoxy)phenyl)acetate (WXFC0595) has garnered significant attention in the field of chemical biology and pharmaceutical research. This interest is driven by its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API). The compound, with the CAS number 1354757-93-9, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential.

One of the most notable aspects of WXFC0595 is its structural similarity to other phenylacetate derivatives, which are known for their anti-inflammatory and analgesic properties. Recent research has focused on optimizing the synthesis of WXFC0595 to improve yield and purity, which are critical for its application in large-scale pharmaceutical production. A study published in the Journal of Medicinal Chemistry in 2023 detailed a novel synthetic route that utilizes catalytic hydrogenation and fluorination steps, achieving a yield of over 85% with high enantiomeric purity.

Pharmacological evaluations of WXFC0595 have also revealed promising results. In vitro studies have demonstrated its ability to modulate specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that WXFC0595 could serve as a lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary in vivo studies in rodent models have shown reduced inflammation and pain responses without significant adverse effects, further supporting its therapeutic potential.

Another area of research has explored the metabolic stability and pharmacokinetic profile of WXFC0595. A recent pharmacokinetic study highlighted its favorable oral bioavailability and half-life, which are essential for its development as an oral therapeutic agent. However, challenges remain in optimizing its metabolic stability to prevent rapid clearance and ensure sustained therapeutic effects. Researchers are currently investigating structural modifications to address these issues while maintaining the compound's efficacy.

Beyond its direct pharmacological applications, WXFC0595 has also been studied for its potential use in combination therapies. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its synergistic effects with existing nonsteroidal anti-inflammatory drugs (NSAIDs), revealing enhanced anti-inflammatory activity when used in combination. This approach could pave the way for more effective treatments with reduced side effects.

In conclusion, the compound methyl 2-(3-(difluoromethoxy)phenyl)acetate (WXFC0595) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features, coupled with its demonstrated pharmacological activities, make it a valuable subject of ongoing research. Future studies will likely focus on refining its synthetic methods, optimizing its pharmacokinetic properties, and exploring its therapeutic applications in greater depth. As the field progresses, WXFC0595 may emerge as a key player in the development of next-generation anti-inflammatory and analgesic therapies.